Cas no 61478-11-3 (Heptane, 1,6-bis(1,1-dimethylethoxy)-)

Heptane, 1,6-bis(1,1-dimethylethoxy)- structure
61478-11-3 structure
Product Name:Heptane, 1,6-bis(1,1-dimethylethoxy)-
CAS No:61478-11-3
MF:C15H32O2
MW:244.413385391235
CID:477928
PubChem ID:71395483
Update Time:2025-04-19

Heptane, 1,6-bis(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1,6-bis(1,1-dimethylethoxy)-
    • 1,6-bis[(2-methylpropan-2-yl)oxy]heptane
    • 61478-11-3
    • SCHEMBL13538391
    • DTXSID80817097
    • 1,6-Di-tert-butoxyheptane
    • Inchi: 1S/C15H32O2/c1-13(17-15(5,6)7)11-9-8-10-12-16-14(2,3)4/h13H,8-12H2,1-7H3
    • InChI Key: NACXWEHCEXKVBY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C)CCCCCOC(C)(C)C

Computed Properties

  • Exact Mass: 244.24036
  • Monoisotopic Mass: 244.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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